N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C21H32N2O3/c1-15(2)19(12-16-6-4-5-7-20(16)25-3)22-21(24)23-10-8-17(13-23)18-9-11-26-14-18/h4-7,15,17-19H,8-14H2,1-3H3,(H,22,24)
• InChI Key: BKGHOUAEBNQARD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC1=CC=CC=C1OC)NC(=O)N2CCC(C2)C3CCOC3
• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol

Description

N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide is a complex organic compound with a unique structure that includes a pyrrolidine ring, an oxolane ring, and a methoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrrolidine ring, followed by the introduction of the oxolane ring and the methoxyphenyl group. The reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process would be optimized for efficiency, cost-effectiveness, and environmental sustainability. Key steps would include the purification of intermediates and the final product using techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures, inert atmospheres, and specific solvents to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or an alcohol, while reduction could produce a hydrocarbon. Substitution reactions could introduce new functional groups such as halides or amines.

Scientific Research Applications

N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical assays.

Medicine: It has potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[1-(2-methoxyphenyl)-3-methylbutan-2-yl]-3-(oxolan-3-yl)pyrrolidine-1-carboxamide include:

• 4-Methoxyphenethylamine
• Trimethoxyphenylsilane
• 3-Methoxyphenylboronic acid

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups and rings, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.